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Compound of Interest

Compound Name: 2-Chloro-5-iodoaniline

CAS No.: 16604-98-1

Cat. No.: B579048

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
Chloro-5-iodoaniline (C₆H₅ClIN), a halogenated aniline derivative of interest in synthetic

chemistry and drug discovery. The following sections detail its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, along with standardized

protocols for data acquisition.

Spectroscopic Data Summary
The empirical formula for 2-Chloro-5-iodoaniline is C₆H₅ClIN, with a molecular weight of

approximately 253.47 g/mol .[1] The subsequent tables summarize the essential spectroscopic

data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The ¹H and ¹³C NMR data for 2-Chloro-5-iodoaniline are presented below, typically

recorded in deuterated chloroform (CDCl₃).
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Table 1: ¹H NMR Spectroscopic Data for 2-Chloro-5-iodoaniline

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.52 d 8.4 Ar-H

6.73 d 2.4 Ar-H

6.47 dd J₁ = 8.4, J₂ = 2.4 Ar-H

4.15 s - -NH₂

Source: New Journal of Chemistry, Supporting Information[2]

Table 2: ¹³C NMR Spectroscopic Data for 2-Chloro-5-iodoaniline

Chemical Shift (δ) ppm

147.9

139.8

135.3

120.1

114.4

81.2

Source: New Journal of Chemistry, Supporting Information[2]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For 2-Chloro-5-
iodoaniline, key vibrational frequencies are expected for the amine (N-H) and aromatic (C=C,

C-N, C-Cl, C-I) groups.

Table 3: Expected Key IR Absorption Bands for 2-Chloro-5-iodoaniline
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Vibrational Mode Expected Frequency Range (cm⁻¹)

N-H Stretch (asymmetric/symmetric) ~3500 - 3300

C=C Stretch (aromatic) ~1620 - 1450

C-N Stretch ~1340 - 1250

C-Cl Stretch ~850 - 550

C-I Stretch ~600 - 500

Mass Spectrometry (MS)
Mass spectrometry determines the molecular weight of a compound and can provide structural

information from fragmentation patterns. High-resolution mass spectrometry (HRMS) provides

a very accurate mass measurement.

Table 4: High-Resolution Mass Spectrometry (HRMS) Data for 2-Chloro-5-iodoaniline

Ion Calculated m/z Found m/z

[C₆H₅ClIN+H]⁺ 253.9233 253.9218

Source: New Journal of Chemistry, Supporting Information[2]

Experimental Protocols
The following are generalized protocols for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of purified 2-Chloro-5-iodoaniline in

0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR

tube.[3][4] Tetramethylsilane (TMS) can be used as an internal standard for referencing

chemical shifts to 0 ppm.[4]

Instrumentation: Utilize a 300-600 MHz NMR spectrometer.[3]
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¹H NMR Data Acquisition:

Pulse Sequence: A standard single pulse sequence is typically used.[3]

Number of Scans: Acquire 16-64 scans, depending on the sample concentration.[3]

Relaxation Delay: Set a relaxation delay of 1-5 seconds.[3]

Spectral Width: A typical spectral width is from -2 to 12 ppm.[3]

¹³C NMR Data Acquisition:

Pulse Sequence: A proton-decoupled pulse sequence is standard.

Number of Scans: A higher number of scans is generally required compared to ¹H NMR,

often several hundred to thousands.

Relaxation Delay: A relaxation delay of 2-5 seconds is common.

Data Processing: The acquired Free Induction Decay (FID) is processed using a Fourier

transform. Phase and baseline corrections are then applied to the resulting spectrum.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation:

Solid Samples (KBr Pellet): Mix a small amount of 2-Chloro-5-iodoaniline with dry

potassium bromide (KBr) powder. Press the mixture into a transparent disk using a

hydraulic press.[3]

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.[3]

Instrumentation: Use a standard FTIR spectrometer.[3]

Data Acquisition:

Range: Record the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.[3]
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Resolution: A resolution of 4 cm⁻¹ is typically sufficient.[3]

Number of Scans: Co-add 16-32 scans to improve the signal-to-noise ratio.[3]

Background Subtraction: Record a background spectrum of the empty sample holder or

ATR crystal, which is then subtracted from the sample spectrum.[3]

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of 2-Chloro-5-iodoaniline (1-10 µg/mL) in a

suitable solvent like methanol or acetonitrile. For positive ion mode, a small amount of an

acid such as formic acid (0.1%) can be added to facilitate protonation.[3]

Instrumentation: An Electrospray Ionization (ESI) mass spectrometer, often coupled with a

liquid chromatograph (LC-MS), is commonly used.[3]

Data Acquisition:

Ionization Mode: Positive ion mode is common for anilines to observe the protonated

molecule, [M+H]⁺.[3]

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap analyzers can be used.[3]

Data Collection: The sample solution can be directly infused into the ESI source or

injected into an LC system. The mass spectrum is acquired over a relevant mass-to-

charge (m/z) range.[3]

Workflow Visualization
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

synthesized compound like 2-Chloro-5-iodoaniline.
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Caption: General workflow for the synthesis and spectroscopic characterization of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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